Cas no 111238-16-5 (1,2-dihydrocyclopenta[ij]tetraphen-9-ol)

• Product Name: 1,2-dihydrocyclopenta[ij]tetraphen-9-ol
• CAS No: 111238-16-5
• MF: C₂₀H₁₄O
• MW: 270.324565410614
• CID: 1196887
• PubChem ID: 183229
• Update Time: 2025-04-20

1,2-dihydrocyclopenta[ij]tetraphen-9-ol Chemical and Physical Properties

Names and Identifiers

• 1,2-dihydrocyclopenta[ij]tetraphen-9-ol
• 1,2-dihydrobenzo[j]aceanthrylen-9-ol
• 111238-16-5
• Benz(j)aceanthrylen-9-ol, 1,2-dihydro-
• DTXSID90149558

• Inchi： 1S/C20H14O/c21-15-6-9-16-13(10-15)5-7-17-18-8-4-12-2-1-3-14(20(12)18)11-19(16)17/h1-3,5-7,9-11,21H,4,8H2
• InChI Key： OCCQBUNXEISPDA-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)C=CC1=C2C=C2C=CC=C3CCC1=C32

Computed Properties

• Exact Mass: 270.10452
• Monoisotopic Mass: 270.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23